![molecular formula C10H11FN4 B6227109 1-[(4-fluorophenyl)methyl]-3-methyl-1H-1,2,4-triazol-5-amine CAS No. 1342661-93-1](/img/no-structure.png)
1-[(4-fluorophenyl)methyl]-3-methyl-1H-1,2,4-triazol-5-amine
Overview
Description
1-(4-Fluorophenyl)methyl-3-methyl-1H-1,2,4-triazol-5-amine (FMT) is a novel synthetic compound with potential applications in various fields of scientific research. It is a structural analog of compounds such as 1-(4-chlorophenyl)methyl-3-methyl-1H-1,2,4-triazol-5-amine (CMT) and 1-(4-bromophenyl)methyl-3-methyl-1H-1,2,4-triazol-5-amine (BMT). FMT is a relatively new compound and has been studied for its potential applications in several areas, including as a reagent for organic synthesis, as a ligand for protein-protein interactions, as a drug delivery agent, and as a potential therapeutic agent.
Scientific Research Applications
1-[(4-fluorophenyl)methyl]-3-methyl-1H-1,2,4-triazol-5-amine has been studied for its potential applications in several areas of scientific research. For example, 1-[(4-fluorophenyl)methyl]-3-methyl-1H-1,2,4-triazol-5-amine has been shown to be a useful reagent for the synthesis of a range of organic compounds. It has also been studied as a ligand for protein-protein interactions and as a potential drug delivery agent. Additionally, 1-[(4-fluorophenyl)methyl]-3-methyl-1H-1,2,4-triazol-5-amine has been studied as a potential therapeutic agent for the treatment of various diseases, including cancer and inflammatory diseases.
Mechanism of Action
The mechanism of action of 1-[(4-fluorophenyl)methyl]-3-methyl-1H-1,2,4-triazol-5-amine is not yet fully understood. However, it is believed that 1-[(4-fluorophenyl)methyl]-3-methyl-1H-1,2,4-triazol-5-amine binds to specific receptors on the surface of cells, resulting in a cascade of biochemical changes. These changes are thought to result in changes in gene expression, leading to changes in cell behavior.
Biochemical and Physiological Effects
1-[(4-fluorophenyl)methyl]-3-methyl-1H-1,2,4-triazol-5-amine has been shown to have a variety of biochemical and physiological effects. For example, 1-[(4-fluorophenyl)methyl]-3-methyl-1H-1,2,4-triazol-5-amine has been shown to modulate the activity of several enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. Additionally, 1-[(4-fluorophenyl)methyl]-3-methyl-1H-1,2,4-triazol-5-amine has been shown to have anti-inflammatory effects, as well as anti-cancer effects.
Advantages and Limitations for Lab Experiments
1-[(4-fluorophenyl)methyl]-3-methyl-1H-1,2,4-triazol-5-amine has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. Additionally, 1-[(4-fluorophenyl)methyl]-3-methyl-1H-1,2,4-triazol-5-amine can be used in a variety of experimental systems, including cell culture and animal models. However, there are some limitations to using 1-[(4-fluorophenyl)methyl]-3-methyl-1H-1,2,4-triazol-5-amine in laboratory experiments. For example, 1-[(4-fluorophenyl)methyl]-3-methyl-1H-1,2,4-triazol-5-amine is not water-soluble, and thus must be used in an appropriate solvent. Additionally, 1-[(4-fluorophenyl)methyl]-3-methyl-1H-1,2,4-triazol-5-amine has been shown to be toxic at high concentrations, and thus must be used with caution.
Future Directions
Given the potential of 1-[(4-fluorophenyl)methyl]-3-methyl-1H-1,2,4-triazol-5-amine, there are numerous directions for future research. For example, further studies are needed to better understand the mechanism of action of 1-[(4-fluorophenyl)methyl]-3-methyl-1H-1,2,4-triazol-5-amine and its effects on cellular and physiological processes. Additionally, further research is needed to optimize the synthesis of 1-[(4-fluorophenyl)methyl]-3-methyl-1H-1,2,4-triazol-5-amine and to develop new methods for its use in laboratory experiments. Additionally, further research is needed to explore the potential of 1-[(4-fluorophenyl)methyl]-3-methyl-1H-1,2,4-triazol-5-amine as a therapeutic agent for the treatment of various diseases. Finally, further studies are needed to explore the potential of 1-[(4-fluorophenyl)methyl]-3-methyl-1H-1,2,4-triazol-5-amine as a drug delivery agent.
Synthesis Methods
1-[(4-fluorophenyl)methyl]-3-methyl-1H-1,2,4-triazol-5-amine can be synthesized from commercially available precursors via a three-step process. The first step involves the reaction of 4-fluorophenol and ethyl formate to form a vinyl ether. This vinyl ether is then reacted with sodium azide in the presence of a base to form the 1-(4-fluorophenyl)methyl-3-methyl-1H-1,2,4-triazol-5-amine (1-[(4-fluorophenyl)methyl]-3-methyl-1H-1,2,4-triazol-5-amine) product. The final step involves the hydrolysis of the azide group to yield the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(4-fluorophenyl)methyl]-3-methyl-1H-1,2,4-triazol-5-amine involves the reaction of 4-fluorobenzyl chloride with 3-methyl-1H-1,2,4-triazol-5-amine in the presence of a base to form the desired product.", "Starting Materials": [ "4-fluorobenzyl chloride", "3-methyl-1H-1,2,4-triazol-5-amine", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 4-fluorobenzyl chloride to a solution of 3-methyl-1H-1,2,4-triazol-5-amine in a suitable solvent (e.g. DMF, DMSO)", "Add a base (e.g. sodium hydroxide) to the reaction mixture to facilitate the reaction", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool and then filter off any solids", "Wash the solid with a suitable solvent (e.g. water, ethanol) and dry to obtain the desired product" ] } | |
CAS RN |
1342661-93-1 |
Product Name |
1-[(4-fluorophenyl)methyl]-3-methyl-1H-1,2,4-triazol-5-amine |
Molecular Formula |
C10H11FN4 |
Molecular Weight |
206.2 |
Purity |
0 |
Origin of Product |
United States |
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